N-(2-{[6-(4,5-dimethyl-1H-imidazol-1-yl)-4-pyrimidinyl]amino}ethyl)-4-methyl-1,2,3-thiadiazole-5-carboxamide

• IUPAC Name: N-[2-[[6-(4,5-dimethylimidazol-1-yl)pyrimidin-4-yl]amino]ethyl]-4-methylthiadiazole-5-carboxamide
• InChI: InChI=1S/C15H18N8OS/c1-9-11(3)23(8-20-9)13-6-12(18-7-19-13)16-4-5-17-15(24)14-10(2)21-22-25-14/h6-8H,4-5H2,1-3H3,(H,17,24)(H,16,18,19)
• InChI Key: ILWDWYGLZVPFGV-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N(C=N1)C2=NC=NC(=C2)NCCNC(=O)C3=C(N=NS3)C)C
• Molecular Formula: C15H18N8OS
• Molecular Weight: 358.4 g/mol

Description

N-(2-{[6-(4,5-dimethyl-1H-imidazol-1-yl)-4-pyrimidinyl]amino}ethyl)-4-methyl-1,2,3-thiadiazole-5-carboxamide is a useful research compound. Its molecular formula is C15H18N8OS and its molecular weight is 358.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 358.13242840 g/mol and the complexity rating of the compound is 455. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthesis and Biological Evaluation

A study by Rahmouni et al. (2016) detailed the synthesis and biological evaluation of novel pyrazolopyrimidines derivatives, highlighting their potential as anticancer and anti-5-lipoxygenase agents. This research demonstrates the versatility of such compounds in targeting specific biological pathways and diseases, showcasing the importance of structural modifications to enhance biological activity (Rahmouni et al., 2016).

Antimicrobial and Antituberculosis Activity

Further research explored the antimicrobial properties of derivatives, such as those studied by Sirakanyan et al. (2015), who synthesized new heterocyclic systems containing thiazolo[3,2-a]pyrimidine and pyrimido[2,1-b]thiazine moieties. Their findings indicate promising antimicrobial activity against various pathogens, underscoring the potential of these compounds in addressing infectious diseases (Sirakanyan et al., 2015).

Anti-Inflammatory and Analgesic Properties

The work by Abu‐Hashem et al. (2020) on the synthesis of novel benzodifuranyl; 1,3,5-triazines; 1,3,5-oxadiazepines; and thiazolopyrimidines derived from visnaginone and khellinone as anti-inflammatory and analgesic agents emphasizes the compound's potential in modulating inflammatory processes and pain perception. Their compounds exhibited significant COX-1/COX-2 inhibition, analgesic, and anti-inflammatory activities, presenting a promising avenue for therapeutic intervention in chronic pain and inflammation-related disorders (Abu‐Hashem et al., 2020).

DNA Recognition and Gene Expression Control

Chavda et al. (2010) investigated the design, synthesis, and biophysical characteristics of pyrrole(H) based polyamides for DNA recognition, demonstrating the ability of such compounds to bind to specific DNA sequences in the minor groove, thereby controlling gene expression. This study highlights the potential application of these compounds in precision medicine and the treatment of genetic diseases (Chavda et al., 2010).

Future Directions

Imidazole compounds have a broad range of chemical and biological properties, making them an important area of research for the development of new drugs. Future research may focus on developing new synthetic routes for imidazole compounds, studying their mechanisms of action, and testing their efficacy and safety in preclinical and clinical studies.